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Compound of Interest

Compound Name: Peficitinib hydrochloride

Cat. No.: B15610332

Get Quote

This guide provides a comprehensive comparison of the inhibitory activity of Peficitinib
hydrochloride, a potent Janus kinase (JAK) inhibitor, across various enzymatic and cellular

assays. The data presented is intended for researchers, scientists, and professionals in drug

development to facilitate an objective evaluation of Peficitinib's performance against other

relevant JAK inhibitors.

Peficitinib hydrochloride (also known as ASP015K) is an orally active small molecule that

targets the JAK family of tyrosine kinases (JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (Tyk2)).

[1][2] These enzymes are critical components of the JAK-STAT signaling pathway, which

transduces signals from numerous cytokines and growth factors involved in inflammation and

immune responses.[3][4] By inhibiting JAKs, Peficitinib effectively blocks the phosphorylation

and subsequent activation of Signal Transducer and Activator of Transcription (STAT) proteins,

leading to a reduction in the production of pro-inflammatory mediators.[2][4] This mechanism of

action underlies its therapeutic potential in autoimmune diseases such as rheumatoid arthritis.

[4][5]
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The following tables summarize the half-maximal inhibitory concentration (IC50) values for

Peficitinib and comparable JAK inhibitors.

Table 1: Peficitinib Inhibitory Activity against JAK Enzymes (Enzymatic Assay)

Target IC50 (nM) Reference(s)

JAK1 3.9 [1][6][7]

JAK2 5.0 [1][6][7]

JAK3 0.7 [1][6][7]

Tyk2 4.8 [1][6][7]

Table 2: Peficitinib Inhibitory Activity in Cell-Based Assays

Cell
Line/System

Assay
Description

Cytokine
Stimulus

IC50 (nM) Reference(s)

Rat Splenocytes
T-Cell

Proliferation
IL-2 10 [7][8]

Rat Whole Blood
STAT5

Phosphorylation
IL-2 124 [6][7]

Human

Lymphocytes

STAT5

Phosphorylation
IL-2 127 [6][7]

RA-FLS

STAT1, STAT3,

STAT5

Phosphorylation

IL-6 + sIL-6R
Conc.

Dependent
[5]

Human T-Cells
T-Cell

Proliferation
IL-2 Potent Inhibition [8]

Human Whole

Blood

STAT5

Phosphorylation
Not Specified

Inhibition

Observed
[8]

RA-FLS: Rheumatoid Arthritis Fibroblast-Like Synoviocytes
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Table 3: Comparative IC50 Values of JAK Inhibitors

Inhibitor Target
Enzymatic
IC50 (nM)

Cellular IC50
(nM)

Reference(s)

Peficitinib JAK1 3.9 127 (pSTAT5) [1][6][7]

JAK2 5.0 - [1][6][7]

JAK3 0.7 - [1][6][7]

Tyk2 4.8 - [1][6][7]

Tofacitinib JAK1 6.1 - [9]

JAK2 12.0 - [9]

JAK3 8.0 - [9]

Tyk2 176 - [9]

Upadacitinib JAK1 43 - 47 14 [10]

JAK2 109 - 120 593 [10][11]

JAK3 2100 - 2300 1860 [11][12]

Tyk2 4700 2715 [11][12]

Filgotinib JAK1 10
150-760

(Signaling)
[13][14]

JAK2 28 - [13][14]

JAK3 810 - [13][14]

Tyk2 116 - [13][14]
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Experimental Protocols
Detailed methodologies for key in vitro experiments are provided below as a guide.

Optimization may be required based on specific laboratory conditions.

JAK Enzymatic Assay
This assay quantifies the direct inhibitory effect of Peficitinib on the kinase activity of isolated

JAK enzymes.

Materials:

Recombinant human JAK1, JAK2, JAK3, and Tyk2 enzymes.

Substrate peptide (e.g., IRS1-tide).

ATP (Adenosine triphosphate).

Kinase assay buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM

DTT).

Peficitinib hydrochloride dissolved in DMSO.

ADP-Glo™ Kinase Assay system or similar.

96-well plates.

Protocol:

Prepare serial dilutions of Peficitinib hydrochloride in kinase assay buffer. Include a

vehicle control (DMSO).

In a 96-well plate, add the Peficitinib dilutions or controls.

Add the purified JAK enzyme to each well (except for the no-enzyme control) and incubate

for 10-15 minutes at room temperature.[1]

Prepare a master mix containing ATP and the substrate peptide in the kinase assay buffer.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15610332/docs?utm_src=pdf-body#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/product/b15610332/docs?utm_src=pdf-body#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peficitinib_Hydrochloride_In_Vitro_Cell_Based_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate the kinase reaction by adding the ATP/substrate mixture to all wells.[1]

Incubate the plate at 30°C for a specified time (e.g., 45-60 minutes), ensuring the reaction

remains in the linear range.[1][6]

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent

according to the manufacturer's protocol.

Measure luminescence with a plate reader.

Calculate the percent inhibition for each Peficitinib concentration relative to the vehicle

control and determine the IC50 value by fitting the data to a four-parameter logistic curve.

[6]

Cellular Phospho-STAT Assay (Flow Cytometry)
This assay measures the inhibition of cytokine-induced STAT phosphorylation within whole

cells.

Materials:

Peripheral Blood Mononuclear Cells (PBMCs) or other relevant cell lines.

Cytokine stimulus (e.g., IL-2 for pSTAT5, IL-6 for pSTAT3).

Peficitinib hydrochloride dissolved in DMSO.

Cell culture medium.

Fixation and Permeabilization buffers.

Fluorophore-conjugated antibodies against phosphorylated STATs (e.g., anti-pSTAT5

Alexa Fluor 647).

Flow cytometer.

Protocol:

Isolate PBMCs from healthy donor blood using density gradient centrifugation.[1]
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Pre-incubate the cells with various concentrations of Peficitinib hydrochloride or a

vehicle control for 1-2 hours at 37°C.[1][6]

Stimulate the cells with the appropriate cytokine (e.g., IL-2, IL-6) for a short period (e.g.,

15-30 minutes) at 37°C to induce STAT phosphorylation.[1][6]

Immediately fix the cells by adding a fixation buffer.[1]

Permeabilize the cells using a permeabilization buffer.[1]

Stain the cells with the fluorophore-conjugated anti-phospho-STAT antibody.

Analyze the samples on a flow cytometer, gating on the cell population of interest.

Determine the median fluorescence intensity (MFI) of the phospho-STAT signal for each

condition.

Calculate the percent inhibition of STAT phosphorylation at each Peficitinib concentration

and determine the IC50 value.[6]

T-Cell Proliferation Assay
This assay measures the effect of Peficitinib on T-cell proliferation, often induced by T-cell

receptor (TCR) stimulation or cytokines like IL-2.

Materials:

PBMCs or isolated T-cells.

Cell proliferation dye (e.g., CFSE) or [³H]-Thymidine.

Stimulants: Anti-CD3/Anti-CD28 antibodies or recombinant human IL-2.

Peficitinib hydrochloride dissolved in DMSO.

Complete RPMI-1640 medium.

96-well cell culture plates.
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Protocol:

Isolate PBMCs and label with CFSE dye if using the dye dilution method.

Seed the cells in a 96-well plate. For TCR stimulation, use plates pre-coated with an anti-

CD3 antibody and add soluble anti-CD28 antibody.[15]

Add serial dilutions of Peficitinib or a vehicle control to the wells.

Add the proliferation stimulus (e.g., IL-2) to the appropriate wells.[15]

Incubate the plate for 3-5 days at 37°C.[15]

If using [³H]-Thymidine, add it for the final 18 hours of incubation. Harvest the cells and

measure radioactivity.[1]

If using CFSE, harvest the cells and analyze by flow cytometry. Proliferation is measured

by the reduction in CFSE fluorescence in daughter cells.[15]

Calculate the percent inhibition of proliferation for each Peficitinib concentration and

determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/pdf/In_vitro_Characterization_of_Peficitinib_Hydrochloride_A_Technical_Guide.pdf
https://www.medchemexpress.com/Peficitinib.html
https://www.selleckchem.com/products/peficitinb-asp015k-jnj-54781532.html
https://www.cellsignal.com/products/activators-inhibitors/tofacitinib/14703
https://synapse.patsnap.com/blog/clinical-dose-and-translational-science-of-the-jak1-inhibitor-upadacitinib
https://synapse.patsnap.com/blog/clinical-dose-and-translational-science-of-the-jak1-inhibitor-upadacitinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC6390583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6390583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10771099/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10771099/
https://www.targetmol.com/compound/filgotinib
https://www.selleckchem.com/products/filgotinib.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peficitinib_Hydrochloride_in_T_Cell_Proliferation_Assays.pdf
https://www.benchchem.com/product/b15610332/docs#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/product/b15610332/docs#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/product/b15610332/docs#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/product/b15610332/docs#comparative-analysis-of-peficitinib-hydrochloride-ic50-values-across-diverse-cell-lines
https://www.benchchem.com/product/b15610332?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

